Cas no 60137-06-6 (Cucurbitacin S)

• Product Name: Cucurbitacin S
• CAS No: 60137-06-6
• Molecular Formula: C₃₀H₄₂O₆
• Molecular Weight: 498.6509
• MDL: MFCD07781419
• CID: 506259
• PubChem ID: 119287

Cucurbitacin S Properties

Names and Identifiers

• 19-Norlanosta-1,5-diene-3,11,22-trione, 16,24-epoxy-2,25-dihydroxy-9-methyl-, (9beta,10alpha,16alpha,24S)-
• Hemslecin A
• CUCURBITACIN
• Cucurbitacin A
• Cucurbitacin S
• CurcurbitacinIIa
• Cucurbitacin Ⅱa
• (1S,2R,4R,6S,9R,10R,11S,14S,15S)-17-Hydroxy-6-(2-hydroxypropan-2-yl)-2,9,11,14,19,19-hexamethyl-5-ox
• 2,25-Dihydroxy-9,10,14-trimethyl-16,24-epoxy-4,9-cyclo-9,10-secocholesta-2,5-diene-1,11,22-trione
• CHEBI:3953
• NS00094070
• Cucurbitacins
• (1S,2S,4R,6S,9S,10R,11R,14R,15R)-17-hydroxy-6-(2-hydroxypropan-2-yl)-2,9,11,14,19,19-hexamethyl-5-oxapentacyclo[12.8.0.02,11.04,10.015,20]docosa-16,20-diene-8,13,18-trione
• 60137-06-6
• AKOS037514602
• C08806
• DTXSID80975565
• FS-7050
• LMST01010116
• Q27106271
• FAMILY OF TETRACYCLIC TRITERPENES ISOLATED FROM CUCURBITACEAE, BEGONIACEAE, CRUCIFERAE, DATISCEAE, EUPHORBIACEAE, AND SCROPHULARIACEAE
• W3RWP6CB48
• (1S,2S,4R,6S,9S,10R,11R,14R,15R)-17-hydroxy-6-(2-hydroxypropan-2-yl)-2,9,11,14,19,19-hexamethyl-5-oxapentacyclo(12.8.0.02,11.04,10.015,20)docosa-16,20-diene-8,13,18-trione
• DA-62542
• CHEBI:16219

• MDL： MFCD07781419
• InChIKey： MBYLRWSUZLFUTO-HLFBOOHKSA-N
• Inchi： 1S/C30H42O6/c1-15-18(31)12-23(27(4,5)35)36-20-13-28(6)21-10-9-16-17(11-19(32)25(34)26(16,2)3)30(21,8)22(33)14-29(28,7)24(15)20/h9,11,15,17,20-21,23-24,32,35H,10,12-14H2,1-8H3/t15-,17-,20+,21-,23-,24-,28+,29-,30+/m0/s1
• SMILES： O1[C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])C([H])([H])C([C@]([H])(C([H])([H])[H])[C@@]2([H])[C@@]1([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])C(C(=C([H])[C@]4([H])[C@@]3(C([H])([H])[H])C(C([H])([H])[C@]12C([H])([H])[H])=O)O[H])=O)=O

Computed Properties

• Exact Mass: 498.298139g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 498.298139g/mol
• Monoisotopic Mass: 498.298139g/mol
• Topological Polar Surface Area: 101Ų
• Heavy Atom Count: 36
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.74490
• PSA: 100.90000
• Refractive Index: 1.576
• Boiling Point: 650.7°C at 760 mmHg
• Flash Point: 208.8°C
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 11-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 11-oxosteroids